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Compound of Interest

Compound Name: Isochlorogenic acid b

Cat. No.: B1208458

Get Quote

Product Identity: Isochlorogenic acid b (3,4-Dicaffeoylquinic acid) CAS Number: 14534-61-3

Target Audience: Analytical Chemists, Formulation Scientists, and Pharmacologists.[1]

Executive Summary
Isochlorogenic acid b (ICAB) is a dicaffeoylquinic acid (diCQA) derivative.[1][2] While potent

as an antioxidant and antiviral agent, it exhibits extreme sensitivity to pH and temperature,

primarily due to the lability of its ester bonds.[1]

The Critical Failure Mode: Under neutral to alkaline conditions (pH

7.[1]0) or elevated temperatures, ICAB undergoes rapid acyl migration, isomerizing into
Isochlorogenic acid A (3,5-diCQA) and Isochlorogenic acid C (4,5-diCQA) before eventually
hydrolyzing.[1]

Module 1: Solvent Compatibility & Solubility
Guidance: Do not assume stability tracks with solubility. While ICAB dissolves well in organic

solvents, the presence of water or protic impurities can trigger degradation.[1]
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Solvent
Solubility (Approx.)
[1][3][4][5][6][7]

Stability Rating Recommended Use

Ethanol 50 mg/mL ⭐⭐⭐ (High)

Preferred for

extraction and short-

term stock.[1]

DMSO 15 mg/mL ⭐⭐⭐ (High)

Preferred for

biological assays

(stock).[1] Ensure

DMSO is anhydrous.

[1][3]

Methanol Soluble ⭐⭐⭐ (High)

Good for analytical

standards; avoid for

biological stock if

toxic.[1]

Water ~5 mg/mL ⭐ (Low)

High Risk. Use only

for immediate

application.[1]

PBS (pH 7.4) ~25 mg/mL* ⚠️ (Critical)

Unstable.

Isomerization begins

within minutes.[1]

*Note: Solubility in PBS is high due to ionization, but this directly accelerates chemical

degradation.[1]

FAQ: Solvent Selection
Q: Can I store my stock solution in DMSO at -20°C? A: Yes. Anhydrous DMSO is the ideal

storage solvent.[1] Stored at -80°C, it remains stable for up to 1 year.[1] At -20°C, use within 1

month. Avoid repeated freeze-thaw cycles, as moisture condensation will catalyze hydrolysis.

[1]

Q: Why did my aqueous solution turn yellow/brown? A: This indicates oxidation of the catechol

(ortho-dihydroxy) groups on the caffeic acid moiety, likely forming quinones.[1] This occurs

rapidly in neutral/alkaline water exposed to air.[1]
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Module 2: pH-Dependent Stability & Isomerization
Technical Insight: The most common user error is preparing ICAB in physiological buffers (pH

7.[1]4) for long-duration experiments without stabilization.[1]

The Mechanism: Acyl Migration
In aqueous solutions where pH > 5, the hydroxyl groups on the quinic acid ring become

deprotonated.[1] These alkoxide ions attack the adjacent ester carbonyl carbons, causing the

caffeoyl groups to "hop" to neighboring positions.[1]

Visualizing the Failure Pathway The diagram below illustrates the dynamic equilibrium between

the isomers and the eventual irreversible hydrolysis.

Critical Factors

Isochlorogenic Acid b
(3,4-diCQA)

[Starting Material]

Isochlorogenic Acid A
(3,5-diCQA)Acyl Migration

(pH > 6)
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Irreversible
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2. Temp > 25°C
3. Protio-Solvents

Click to download full resolution via product page

Caption: Acyl migration network of Dicaffeoylquinic acids. At neutral pH, 3,4-diCQA equilibrates

with 3,5- and 4,5-isomers before hydrolyzing.[1]

Troubleshooting Guide: HPLC Anomalies
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Symptom Diagnosis Corrective Action

Peak Splitting

Isomerization has occurred.[1]

[8] The single peak for 3,4-

diCQA has split into 3,5-diCQA

and 4,5-diCQA peaks.[1]

Check sample pH.[1] If pH > 6,

acidify immediately with 0.1%

Formic Acid or Acetic Acid.[1]

Retention Time Shift Column pH drift.

Ensure mobile phase contains

acid modifier (e.g., 0.1%

Formic Acid).[1]

New Early Eluting Peaks

Hydrolysis. The ester bonds

have cleaved, releasing free

Caffeic Acid (more polar).[1]

Sample is too old or was

stored in water. Prepare fresh.

Module 3: Experimental Protocols
Protocol A: Preparation of Stable Stock Solution
Use this for long-term storage (-80°C).

Weighing: Weigh the ICAB powder in a low-humidity environment.

Solvent: Add anhydrous DMSO or 100% Ethanol.[1]

Target Concentration: 10 mM or 50 mg/mL.[1]

Dissolution: Vortex gently. If necessary, sonicate for <30 seconds in a water bath (keep

temperature < 25°C).[1]

Aliquot: Divide into single-use aliquots (e.g., 50 µL) in amber tubes to prevent light

degradation.

Storage: Store at -80°C.

Protocol B: Preparation of Working Solution (In Vivo/Cell
Culture)
Use this immediately. Do NOT store.
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Thaw: Thaw one DMSO stock aliquot at room temperature.

Dilution: Dilute into the culture medium or buffer (PBS) immediately before use.

Critical Step: If the final pH is neutral (7.4), the "stability clock" starts.[1] You have

approximately 30–60 minutes before significant isomerization occurs (10-15% loss).[1]

Stabilization (Optional): If the assay permits, adjust the buffer pH to 6.0–6.5, or add an

antioxidant like Ascorbic Acid (Vitamin C) to mitigate oxidative loss, though this will not stop

isomerization.[1]

Module 4: Storage & Handling FAQs
Q: I received the powder at room temperature. Is it degraded? A: Likely not. The lyophilized

powder is relatively stable at room temperature for short durations (shipping).[1] However, upon

receipt, it must be stored at -20°C and kept desiccated.

Q: Can I use ultrasonic extraction to isolate ICAB from plants? A: Use caution. High-power

ultrasound generates local heat and free radicals, which accelerate degradation.[1]

Recommendation: Use pulsed ultrasound, maintain an ice bath, and ensure the extraction

solvent is acidic (e.g., Ethanol + 0.1% Formic Acid).[1]

Q: What is the specific extinction coefficient for quantification? A: While specific values vary by

solvent, diCQAs generally show

at 326-328 nm.[1] For precise quantification, always generate a standard curve using a fresh
reference standard rather than relying on literature extinction coefficients, as water content in
the powder can vary.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1208458/docs#technical-support-center-
isochlorogenic-acid-b-stability-handling-guide-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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